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Compound of Interest

Compound Name: 2-Bromo-2-methylpropanoic acid

Cat. No.: B032319 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Bromo-2-methylpropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Bromo-2-methylpropanoic acid (CAS No: 2052-01-9), a compound of interest in various

chemical and pharmaceutical research applications. The information is presented to facilitate

its use by researchers, scientists, and professionals in drug development.

Quantitative Physical Properties
The physical properties of 2-Bromo-2-methylpropanoic acid are summarized in the table

below for easy reference and comparison. These values have been compiled from various

reputable sources.
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Property Value Source(s)

Molecular Formula C₄H₇BrO₂ [1][2][3][4]

Molecular Weight 167.00 g/mol [2][4][5]

Appearance
White to yellow to orange

crystalline powder or crystals
[3][6][7]

Melting Point 44-47 °C (lit.) [1][6][8]

Boiling Point 198-200 °C (lit.) [1][6][8]

Density 1.43 g/cm³ [1][2][6]

Solubility
Soluble in alcohol and ether;

slightly soluble in water.[1][6]

pKa (Predicted) 2.91 ± 0.10 [7]

Flash Point >110 °C (>230 °F) [1]

Vapor Pressure 0.147 mmHg at 25°C [1]

Experimental Protocols for Physical Property
Determination
The following sections detail the standard experimental methodologies for determining the key

physical properties of a solid organic acid like 2-Bromo-2-methylpropanoic acid.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity.

Apparatus:

Melting point apparatus (e.g., DigiMelt, Thiele tube)

Capillary tubes (sealed at one end)

Mortar and pestle
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Spatula

Procedure:

Sample Preparation: A small amount of the dry, crystalline 2-Bromo-2-methylpropanoic
acid is finely ground using a mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered

sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into

the sealed end. The packed sample height should be approximately 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.

Heating: The sample is heated at a controlled rate. For an unknown sample, a rapid heating

rate (e.g., 10-20 °C/min) can be used to determine an approximate melting range.

Accurate Determination: A second, fresh sample is then heated to a temperature about 20 °C

below the approximate melting point. The heating rate is then slowed to 1-2 °C/min.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the melting range. For a pure compound, this range should be narrow (0.5-2

°C).

Boiling Point Determination (for Solids that Decompose
at their Boiling Point)
Given that 2-Bromo-2-methylpropanoic acid is a solid at room temperature, its boiling point is

determined under reduced pressure to prevent decomposition. However, for educational

purposes, a micro boiling point determination method suitable for small quantities of liquid is

described. This method can be adapted for solids by first melting the compound.

Apparatus:

Small test tube or fusion tube
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Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube with mineral oil)

Rubber band or wire to attach the test tube to the thermometer

Procedure:

Sample Preparation: A small amount of 2-Bromo-2-methylpropanoic acid is placed in the

small test tube, enough to form a liquid column of about 1-2 cm upon melting.

Capillary Inversion: A capillary tube, sealed at one end, is placed open-end-down into the

liquid.

Assembly: The test tube is attached to a thermometer using a rubber band, ensuring the

bottom of the test tube is level with the thermometer bulb.

Heating: The assembly is immersed in a heating bath. The bath is heated gently.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating is continued until a steady stream of bubbles is observed.

Cooling and Recording: The heat source is removed, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Density Determination
The density of a solid can be determined by measuring its mass and the volume it displaces in

a liquid in which it is insoluble.

Apparatus:

Analytical balance

Graduated cylinder or pycnometer
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A liquid in which the solid is insoluble (e.g., a non-polar solvent, given the slight water

solubility)

Procedure:

Mass Measurement: A known mass of 2-Bromo-2-methylpropanoic acid is accurately

weighed using an analytical balance.

Initial Volume: A known volume of the chosen liquid is placed in a graduated cylinder, and the

initial volume (V₁) is recorded.

Displacement: The weighed solid is carefully added to the graduated cylinder, ensuring it is

fully submerged and no air bubbles are trapped.

Final Volume: The new volume (V₂) of the liquid and submerged solid is recorded.

Calculation: The volume of the solid is calculated as V = V₂ - V₁. The density (ρ) is then

calculated using the formula: ρ = mass / V.

Solubility Determination
A qualitative assessment of solubility in various solvents is crucial for understanding the

compound's polarity and potential applications.

Apparatus:

Small test tubes

Spatula

Vortex mixer (optional)

Solvents (e.g., water, ethanol, diethyl ether)

Procedure:

Sample Preparation: A small, measured amount of 2-Bromo-2-methylpropanoic acid (e.g.,

10 mg) is placed into a series of clean, dry test tubes.
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Solvent Addition: A measured volume of each solvent (e.g., 1 mL) is added to a separate test

tube.

Mixing: Each tube is agitated vigorously (e.g., by flicking, vortexing) for a set period (e.g., 1-2

minutes).

Observation: The mixture is observed to determine if the solid has dissolved completely,

partially, or not at all. The results are recorded as soluble, slightly soluble, or insoluble.

Logical Workflow for Physical Property Analysis
The following diagram illustrates a logical workflow for the physical characterization of a solid

organic compound like 2-Bromo-2-methylpropanoic acid.
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Workflow for Physical Property Analysis of a Solid Organic Compound

Start: Obtain Pure Sample

Visual Inspection:
Appearance (Color, Form)

Melting Point Determination

Assess Purity
(Narrow Melting Range?)

No (Recrystallize)

Solubility Testing
(Water, Organic Solvents)

Yes (Pure)

Density Measurement

pKa Determination
(Potentiometric Titration)

Boiling Point Determination
(if required, under reduced pressure)

Compile and Report Data

End: Characterization Complete

Click to download full resolution via product page

Caption: Logical workflow for the physical analysis of a solid organic compound.

This guide provides a foundational understanding of the physical properties of 2-Bromo-2-
methylpropanoic acid, essential for its safe handling, application in synthesis, and
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development in pharmaceutical contexts. The provided experimental protocols offer a starting

point for laboratory investigations, which should always be conducted in accordance with

institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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